Cas no 174566-52-0 (2-Amino-5-bromo-4-nitro-benzoic acid methyl ester)

• Product Name: 2-Amino-5-bromo-4-nitro-benzoic acid methyl ester
• CAS No: 174566-52-0
• MF: C₈H₇BrN₂O₄
• MW: 275.056181192398
• CID: 2109251
• Update Time: 2023-08-03

2-Amino-5-bromo-4-nitro-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-5-bromo-4-nitrobenzoate
• 2-Amino-5-bromo-4-nitro-benzoic acid methyl ester
• OZQIKUAEJMHDBR-UHFFFAOYSA-N
• methyl 2-amino-5-bromo-4-nitro-benzoate

• Inchi： 1S/C8H7BrN2O4/c1-15-8(12)4-2-5(9)7(11(13)14)3-6(4)10/h2-3H,10H2,1H3
• InChI Key： OZQIKUAEJMHDBR-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=C(C=C1[N+](=O)[O-])N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 268
• Topological Polar Surface Area: 98.1